N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C19H19N3O3/c1-2-24-16-11-7-6-10-15(16)20-17(23)12-13-18-21-19(22-25-18)14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,20,23)
• InChI Key: NYIQWOGGIMDFFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide, also known as EPOC, is a chemical compound that has been studied extensively in scientific research. It is a member of the oxadiazole family of compounds and has been found to have several interesting properties that make it useful in a variety of applications. In

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is not well understood, but it is thought to involve the binding of the compound to specific proteins or other biomolecules. This binding may alter the conformation or activity of these molecules, leading to changes in cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide are still being studied, but it has been found to have several interesting properties. For example, N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases. Additionally, N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is its fluorescent properties, which make it useful in a variety of imaging applications. Additionally, N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is relatively easy to synthesize and has a high yield, which makes it a cost-effective compound to use in research. However, one limitation of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. One area of interest is in the development of new imaging techniques using N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. For example, researchers are exploring the use of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in super-resolution microscopy, which would allow for even higher resolution imaging of cellular structures. Additionally, researchers are exploring the potential therapeutic applications of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide, particularly in the treatment of inflammatory diseases and cancer.
Conclusion:
In conclusion, N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is a chemical compound that has been studied extensively in scientific research. It has several interesting properties that make it useful in a variety of applications, including fluorescence imaging and the treatment of inflammatory diseases. While its mechanism of action is not well understood, researchers are continuing to explore the potential applications of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide in both basic and clinical research.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is a multi-step process that involves the reaction of several different chemicals. The first step involves the reaction of 2-ethoxyphenylamine with ethyl chloroformate to form an intermediate compound. This intermediate is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid to form the final product, N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide. The overall yield of this process is around 70%.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide has been found to have several interesting properties that make it useful in scientific research. One of the most important applications of N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is in the field of fluorescence imaging. N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide is a fluorescent compound that can be used to label proteins and other biomolecules, allowing them to be visualized under a microscope. This property makes N-(2-ethoxyphenyl)-3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanamide useful in a variety of applications, including the study of protein-protein interactions and the localization of specific proteins within cells.